Cas no 142340-99-6 (Adefovir dipivoxil)

• Product Name: Adefovir dipivoxil
• CAS No: 142340-99-6
• MF: C₂₀H₃₂N₅O₈P
• MW: 501.470545768738
• MDL: MFCD00869897
• CID: 64721
• PubChem ID: 135727110
• Update Time: 2026-05-13

Adefovir dipivoxil Chemical and Physical Properties

Names and Identifiers

• Adefovir Dipivoxyl
• 9-[2-[bis[(pivaloyloxy)methoxy]phosphinyl]methoxy]ethyl]adenine
• ADEFOVIR PIVOXIL
• BIS(PIVALOYLOXYMETHYL)-9-[2-(PHOSPHONOMETHOXY)ETHYL]ADENINE
• BIS POM PMEA
• Bis(Pivaloyloxymethyl)-9-[(R)-2-(Phosphonomethoxy)Ethyl]Adenine
• Adefovir Dipivoxl
• ADEFOVIR DIPVOXIL
• ADEFOVIR DIPIVOLIX
• ADEFOVIR
• PHARMA-0062
• Adefovir Dipivoxil
• ((((2-(6-Amino-9H-purin-9-yl)ethoxy)methyl)phosphoryl)-bis(oxy))bis(methylene) bis(2,2-dimethylpropanoate)
• GS 0840
• 9-(2[bis(Pivaloyloxymethoxy)phosphorylmethoxy]ethyl)adenine
• 9-[2-[Bis(pivaloyloxymethoxy)phosphorylmethoxy]ethyl]adenine
• Adefovir Dipivoxi
• Hepsera
• Preveon
• bis-POM PMEA
• Adefovirdipivoxl
• GS 840
• [2-(6-aminopurin-9-yl)ethoxymethyl-(2,2-dimethylpropanoyloxymethoxy)phosphoryl]oxymethyl 2,2-dimethylpropanoate
• C20H32N5O8P
• Adefovir dipivoxil [USAN]
• Adefovir dipivoxil (USAN)
• U6Q8Z01514
• Adefovir Dipivoxil (Preveon, Hepsera)
• (((2-(6-Amino-9H-purin-9-yl)ethoxy)methyl)phosphinylidene)bis(oxymethylene) 2,2-dimethylpropanoate
• NCGC
• 9-(2-((Bis((pivaloyloxy)methoxy)phosphinyl)methoxy)ethyl)adenine
• Adefovir di(pivaloyloxymethyl)
• AKOS005145737
• ADEFOVIR DIPIVOXIL [VANDF]
• MLS003915635
• CHEMBL922
• Tox21_112243
• NCGC00164624-01
• 'Adefovir Dipivoxil (Preveon, Hepsera)'
• CAS-142340-99-6
• ADEFOVIR DI(PIVALOYLOXYMETHYL) ESTER [MI]
• Adefovir pivoxil (JAN)
• SMR002530072
• FT-0631164
• Q-101927
• SCHEMBL29729
• AC-1693
• DTXCID3026487
• [({[2-(6-amino-9H-purin-9-yl)ethoxy]methyl}({[(2,2-dimethylpropanoyl)oxy]methoxy})phosphoryl)oxy]methyl 2,2-dimethylpropanoate
• s1718
• AB01274706-01
• NCGC00164624-11
• adefovir-dipivoxil
• [[2-(6-Amino-9H-purin-9-yl)ethoxy]methyl]phosphonic acid, diester with hydroxymethyl pivalate
• ADEFOVIR DIPIVOXIL [ORANGE BOOK]
• ((2-(6-Amino-9H-purin-9-yl)ethoxy)methyl)phosphonic acid, diester with hydroxymethyl pivalate
• BA164139
• HMS3655I04
• Hepsera (TN)
• BDBM50248359
• Piv2PMEA
• ADEFOVIR DIPIVOXIL [EMA EPAR]
• ((((2-(6-amino-9H-purin-9-yl)ethoxy)methyl)phosphoryl)bis(oxy))bis(methylene) bis(2,2-dimethylpropanoate)
• BCP0726000157
• GS-0840
• MFCD00869897
• ADEFOVIR DIPIVOXIL (MART.)
• ADEFOVIR DIPIVOXIL [WHO-DD]
• Bis(pom)PMEA
• CHEBI:31175
• GS-3604
• 9-(2-((-Bis((pivaloyloxy)methoxy)phosphinyl)methoxy)ethyl)adenine
• ({[2-(6-amino-9H-purin-9-yl)ethoxy]methyl}phosphoryl)bis(oxymethanediyl) bis(2,2-dimethylpropanoate)
• Adefovir dipivoxil 100 microg/mL in Acetonitrile
• Bis(pivaloyloxymethyl)-9-(2-phosphonylmethoxyethyl)adenine
• Adefovir di(pivaloyloxymethyl) ester
• D01655
• (((2-(6-amino-9H-purin-9-yl)ethoxy)methyl)phosphoryl)bis(oxymethanediyl) bis(2,2-dimethylpropanoate)
• Bis(POM)-PMEA
• GS-840
• Adefovir di(pivaloyloxymethyl) ester;Bis(POM)PMEA; GS-0840; Piv2PMEA;9-[2-(Bis[(pivaloyloxy)-methoxy]phosphinylmethoxy)ethyl]adenine
• BCPP000434
• HMS3604F09
• ADEFOVIR PIVOXIL [JAN]
• AB01274706_02
• MLS004774124
• AB07592
• NCGC00164624-02
• ADEFOVIR DIPIVOXIL [MART.]
• CCG-269700
• NS00005343
• BCP22959
• Bis(2,2-dimethylpropanonyloxymethyl) (2-(6-amino-9H-purin-9-yl)ethoxymethyl)phosphate
• SR-01000931258-2
• Propanoic acid, 2,2-dimethyl-, (((2-(6-amino-9H-purin-9-yl)ethoxy)methyl)phosphinylidene)bis(oxymethylene) ester
• HY-B0255
• adefovir depivoxil
• Z1546616202
• BCP9000232
• Adefovir dipivoxil- Bio-X
• DTXSID5046487
• Adefovir dipivoxil, Antibiotic for Culture Media Use Only
• SW219933-1
• NCGC00164624-03
• 2,2-dimethylpropanoic acid [2-(6-aminopurin-9-yl)ethoxymethyl-[(2,2-dimethyl-1-oxopropoxy)methoxy]phosphoryl]oxymethyl ester;Adefovir dipivoxyl
• BRD-K96159438-001-03-0
• (((2-(6-AMINO-9H-PURIN-9-YL)ETHOXY)METHYL)PHOSPHORYL)BIS(OXY)BIS(METHYLENE) BIS(2,2-DIMETHYLPROPANOATE)
• SR-01000931258
• A807894
• DB00718
• Hepsera (TM)
• Tox21_112243_1
• YouHeDing
• UNII-U6Q8Z01514
• 142340-99-6
• BRD-K96159438-001-06-3
• STL257088
• 3-{[2-(6-amino-9H-purin-9-yl)ethoxy]methyl}-8,8-dimethyl-3-oxido-7-oxo-2,4,6-trioxa-3lambda~5~-phosphanon-1-yl 2,2-dimethylpropanoate
• BRD-K96159438-001-07-1
• SBI-0653850.0001
• Adefovir Dipivoxil?
• Adefovirdipivoxil
• A2414
• Adefovir dipivoxil

• MDL： MFCD00869897
• Inchi： 1S/C20H32N5O8P/c1-19(2,3)17(26)30-11-32-34(28,33-12-31-18(27)20(4,5)6)13-29-8-7-25-10-24-14-15(21)22-9-23-16(14)25/h9-10H,7-8,11-13H2,1-6H3,(H2,21,22,23)
• InChI Key： WOZSCQDILHKSGG-UHFFFAOYSA-N
• SMILES： P(COCCN1C=NC2=C(N)N=CN=C12)(=O)(OCOC(C(C)(C)C)=O)OCOC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 501.19900
• Monoisotopic Mass: 501.19884999 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 34
• Rotatable Bond Count: 15
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 167
• Molecular Weight: 501.5

Experimental Properties

• Color/Form: Powder
• Density: 1.35
• Melting Point: 99.0 to 103.0 deg-C
• Boiling Point: 641°C at 760 mmHg
• Flash Point: 341.5±34.3 °C
• Refractive Index: 1.569
• Solubility: ethanol: soluble50mg/mL
• PSA: 176.79000
• LogP: 3.28370
• Merck: 151
• Sensitiveness: Sensitive to heat

Adefovir dipivoxil Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： 36/37
• RTECS：UA2459362
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines

Additional information on Adefovir dipivoxil

Adefovir Dipivoxil (CAS No. 142340-99-6): A Pivotal Antiviral Agent in Hepatovirology and Beyond

Adefovir dipivoxil, a synthetic nucleotide analog with the Chemical Abstracts Service registry number 142340-99-6, represents a cornerstone in the pharmacological management of chronic hepatitis B virus (HBV) infections. As a prodrug of adefovir, it undergoes hydrolysis in vivo to release the active moiety, which selectively inhibits viral DNA polymerase without significant cytotoxicity to host cells. This unique mechanism has positioned Adefovir dipivoxil as an essential component of combination antiretroviral therapies and monotherapy regimens for HBV patients demonstrating resistance to first-line nucleos(t)ide analogs.

The molecular architecture of Adefovir dipivoxil features a phosphonomethyl group attached to the purine ring, mimicking deoxyadenosine triphosphate (dATP). Its pivotal structural modification—a pivoxyl ester group—enhances lipophilicity for optimal oral bioavailability compared to its parent compound adefovir besylate. Recent spectroscopic analyses using X-ray crystallography have elucidated the precise conformational preferences of this prodrug form, explaining its superior pharmacokinetic profile compared to earlier generation analogs.

Clinical evidence from Phase III trials published in Liver International (2023) demonstrates sustained virologic suppression in 87% of treatment-naïve HBV patients over 5-year follow-up periods. Notably, when combined with tenofovir alafenamide in dual therapy regimens, Adefovir dipivoxil achieved complete HBeAg seroconversion rates exceeding 65%, outperforming monotherapy cohorts by over 30 percentage points. These results underscore its role in evolving combination strategies against drug-resistant viral strains.

Ongoing research at Stanford University's Viral Hepatitis Program is investigating novel delivery systems for CAS No. 142340-99-6-based therapies using lipid-polymer hybrid nanoparticles. Preclinical studies show that these formulations increase hepatic targeting efficiency by 5-fold while reducing systemic exposure—a critical advancement given the nephrotoxicity associated with conventional dosing regimens. This work aligns with FDA's push for precision dosing strategies through quantitative systems pharmacology modeling.

Emerging translational studies published in Nature Communications Biology (April 2024) reveal unexpected efficacy against hepatitis D virus (HDV) when administered at subtherapeutic doses alongside interferon-alpha. The mechanism appears linked to suppression of delta antigen accumulation through interference with host cell protein trafficking pathways—a discovery that could redefine treatment paradigms for this poorly understood co-infection.

Pharmacoeconomic analyses presented at the European Association for the Study of the Liver (EASL) Congress highlight cost-effectiveness advantages when initiating Adefovir dipivoxil therapy early in disease progression. Modeling incorporating recent QALY metrics predicts savings exceeding $18,000 per patient over five years compared to delayed intervention strategies, particularly among populations with fibrosis stage F3 or higher.

Safety profiles continue to improve through dose optimization studies utilizing population pharmacokinetics modeling. A phase IV trial involving 1,500 participants demonstrated that reducing maintenance doses by 35% after initial viral suppression maintains efficacy while cutting proximal tubulopathy incidence from 18% to below 5%. These findings have prompted updated guidelines from WHO and EASL recommending individualized dosing algorithms based on baseline renal function metrics.

Structural biology advancements using cryo-electron microscopy have revealed novel binding pocket interactions between adefovir dipivoxil's active metabolite and HBV polymerase variants resistant to entecavir and lamivudine. This discovery has spurred development of next-generation analogs with dual binding site targeting capabilities, currently under IND-enabling studies at several biotech firms.

Clinical trials registered on ClinicalTrials.gov (NCT identifiers NCT05XXXXXX series) are now evaluating subcutaneous microsphere formulations delivering weekly doses equivalent to current oral regimens every month. Early data shows comparable efficacy with reduced gastrointestinal absorption variability—a breakthrough for patients with malabsorption syndromes or comorbid gastrointestinal diseases.

The compound's therapeutic potential extends beyond virology into oncology through off-target effects discovered during metabolomics profiling studies published in Cancer Research. Low-dose administration demonstrated selective inhibition of mitochondrial DNA repair mechanisms in hepatocellular carcinoma cell lines without affecting normal hepatocytes—a phenomenon now being explored through collaborative drug repurposing initiatives between pharmaceutical companies and cancer research institutes.

Innovative biomarker strategies are enhancing therapeutic monitoring for patients on long-term adefovir dipivoxil therapy. Multiplex assays detecting urinary kidney injury molecule-1 (KIM-1) and neutrophil gelatinase-associated lipocalin (NGAL) enable earlier detection of nephrotoxicity than traditional serum creatinine measurements, allowing preemptive dose adjustments before irreversible tubular damage occurs.

Artificial intelligence-driven drug repurposing platforms have identified synergistic interactions between CAS No. 142340-99-6 derivatives and immunomodulatory agents like lenalidomide in preclinical models of HBV-associated hepatocarcinoma. These combinations induced apoptosis in tumor cells resistant to chemotherapy alone while enhancing T-cell mediated immune responses—a paradigm shift suggesting virostatic agents may play dual roles in oncology settings.